Cas no 338754-31-7 (4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)-)

• Product Name: 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)-
• CAS No: 338754-31-7
• MF: C₁₆H₁₁F₃N₄
• MW: 316.280553102493
• CID: 3943587
• PubChem ID: 1478450
• Update Time: 2025-05-24

4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)-
• N-phenyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• SMR000549425
• cid_1478450
• MFCD00139830
• Bionet2_000138
• N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• BDBM58402
• CHEMBL1412177
• HMS1364G06
• HMS2870G03
• 5E-317S
• N-phenyl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidin-4-amine
• 338754-31-7
• AKOS005092542
• CHACNMTZSNLFAT-UHFFFAOYSA-N
• DTXSID701326624
• MLS001165537
• SCHEMBL2016910
• phenyl-[2-(2-pyridyl)-6-(trifluoromethyl)pyrimidin-4-yl]amine

• Inchi： 1S/C16H11F3N4/c17-16(18,19)13-10-14(21-11-6-2-1-3-7-11)23-15(22-13)12-8-4-5-9-20-12/h1-10H,(H,21,22,23)
• InChI Key： CHACNMTZSNLFAT-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C(F)(F)F)=CC(NC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 316.09358085Da
• Monoisotopic Mass: 316.09358085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl)-

Introduction to 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) (CAS No. 338754-31-7)

4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl), also known by its CAS number 338754-31-7, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrimidine core, a phenyl group, a pyridine moiety, and a trifluoromethyl substituent. These structural features contribute to its potential biological activities and make it an interesting candidate for various therapeutic applications.

The chemical structure of 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) can be represented as follows: C₁₆H₁₂F₃N₃. The presence of the trifluoromethyl group is particularly noteworthy as it often enhances the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates. The phenyl and pyridine groups provide additional aromaticity and potential binding sites for interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules with potent and selective biological activities. 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The researchers found that this compound effectively inhibited the kinase with an IC₅₀ value in the low nanomolar range. This finding suggests that 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) could be a valuable lead compound for further drug development.

Beyond its potential as a kinase inhibitor, 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound reduced the production of pro-inflammatory cytokines in vitro, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) have also been evaluated to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its therapeutic potential, 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) has been used as a building block in synthetic chemistry to develop more complex molecules with enhanced biological activities. The versatility of this compound makes it a valuable tool for medicinal chemists working on the design and synthesis of novel drugs.

The safety profile of 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) is another important aspect to consider. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and any potential side effects.

In conclusion, 4-Pyrimidinamine, N-phenyl-2-(2-pyridinyl)-6-(trifluoromethyl) (CAS No. 338754-31-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for addressing unmet medical needs in various disease areas.